Cas no 924623-56-3 ((2E)-N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide)

• Product Name: (2E)-N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide
• CAS No: 924623-56-3
• MF: C₁₈H₁₃ClN₂OS
• MW: 340.826621770859
• CID: 6374911
• PubChem ID: 747998
• Update Time: 2025-10-28

(2E)-N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide
• 2-Propenamide, N-[4-(4-chlorophenyl)-2-thiazolyl]-3-phenyl-, (2E)-
• F0098-0280
• (2E)-N-[4-(4-CHLOROPHENYL)-1,3-THIAZOL-2-YL]-3-PHENYLPROP-2-ENAMIDE
• 924623-56-3
• AKOS001012908
• N-(4-(4-chlorophenyl)thiazol-2-yl)cinnamamide
• CHEMBL2147429
• (E)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-phenylprop-2-enamide
• Z29592594

• Inchi： 1S/C18H13ClN2OS/c19-15-9-7-14(8-10-15)16-12-23-18(20-16)21-17(22)11-6-13-4-2-1-3-5-13/h1-12H,(H,20,21,22)/b11-6+
• InChI Key： JSXNIUIBVUVOJT-IZZDOVSWSA-N
• SMILES： C(NC1=NC(C2=CC=C(Cl)C=C2)=CS1)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 340.0437119g/mol
• Monoisotopic Mass: 340.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Melting Point: 165-167 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• pka: 7.47±0.70(Predicted)

Additional information on (2E)-N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-phenylprop-2-enamide

Compound CAS No. 924623-56-3: (2E)-N-(4-(4-Chlorophenyl)-1,3-thiazol-2-yl)-3-phenylprop-2-enamide

The compound with CAS No. 924623-56-3, named as (2E)-N-(4-(4-chlorophenyl)-1,3-thiazol-2-yl)-3-phenylprop-2-enamide, is a complex organic molecule with a unique structure that combines aromatic and heterocyclic components. This compound belongs to the class of thiazole derivatives, which have gained significant attention in recent years due to their diverse biological activities and potential applications in pharmaceuticals and agrochemicals. The molecule features a thiazole ring, a phenyl group, and an amide functional group, all of which contribute to its chemical reactivity and biological properties.

The thiazole ring in this compound is a five-membered heterocycle containing sulfur and nitrogen atoms. This structure is known for its stability and ability to participate in various chemical reactions, making it a valuable scaffold in drug design. The 4-chlorophenyl group attached to the thiazole ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its bioactivity. Additionally, the propenamide group at the 2-position of the thiazole ring adds flexibility and conjugation, further modulating the molecule's reactivity.

Recent studies have highlighted the potential of this compound as a bioactive agent with promising anti-inflammatory and antioxidant properties. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a lead candidate for developing novel anti-inflammatory drugs. Furthermore, its antioxidant activity has been attributed to its ability to scavenge free radicals and reduce oxidative stress, making it a potential candidate for combating oxidative damage-associated diseases.

The synthesis of this compound involves a multi-step process that includes the preparation of the thiazole ring followed by coupling reactions to introduce the phenyl and propenamide groups. The use of microwave-assisted synthesis has been reported to significantly improve the reaction efficiency and yield. This approach not only reduces reaction time but also minimizes side reactions, ensuring high purity of the final product.

In terms of applications, this compound has shown potential in the field of agricultural chemistry as well. Studies have demonstrated its ability to act as a plant growth regulator by influencing auxin signaling pathways. This property could be exploited to develop eco-friendly pesticides or growth enhancers that promote sustainable agriculture.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding interactions with target proteins, such as COX enzymes. The results indicate that the compound exhibits favorable binding affinities due to its ability to form hydrogen bonds and hydrophobic interactions with key residues in the enzyme's active site.

In conclusion, (2E)-N-(4-(4-chlorophenyl)-1,3-thiazol-2-yl)-3-phenylprop-2-enamide is a versatile organic compound with promising biological activities and potential applications in pharmaceuticals and agrochemicals. Its unique structure, combined with recent research findings, positions it as a valuable lead compound for further exploration in drug discovery and development.